Cas no 2097892-20-9 (N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-3-(trifluoromethyl)benzamide
• CAS No: 2097892-20-9
• MF: C₁₈H₁₅F₃N₄O
• MW: 360.333113908768
• CID: 6486876
• PubChem ID: 126854908
• Update Time: 2025-05-25

N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-3-(trifluoromethyl)benzamide
• 2097892-20-9
• N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide
• AKOS032466169
• F6525-5120
• N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C18H15F3N4O/c19-18(20,21)16-5-1-3-13(9-16)17(26)23-7-8-25-12-15(11-24-25)14-4-2-6-22-10-14/h1-6,9-12H,7-8H2,(H,23,26)
• InChI Key： TYKOKVCENQMEAA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCCN1C=C(C2C=NC=CC=2)C=N1)=O)(F)F

Computed Properties

• Exact Mass: 360.11979560g/mol
• Monoisotopic Mass: 360.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.8Ų

Additional information on N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-3-(trifluoromethyl)benzamide

N-{2-[4-(Pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide: A Comprehensive Overview

N-{2-[4-(Pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide, commonly referred to by its CAS number 2097892-20-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its intricate molecular structure, has garnered attention in recent years due to its unique properties and versatile applications. The molecule consists of a benzamide core, a trifluoromethyl substituent, and a pyridine-pyrazole heterocyclic system connected via an ethyl bridge. These structural features contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like N-{2-[4-(Pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide in drug discovery and materials science. The presence of pyridine and pyrazole rings introduces aromaticity and potential for hydrogen bonding, which are crucial for bioavailability and pharmacokinetics in medicinal chemistry. Additionally, the trifluoromethyl group enhances the compound's stability and lipophilicity, making it a promising candidate for various biological assays.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, N-{2-[4-(Pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide has shown potential as a ligand in transition metal catalysis. Its ability to coordinate with metal centers makes it valuable in organometallic chemistry for catalytic processes such as cross-coupling reactions. Furthermore, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic structure. These studies reveal that the conjugation between the benzamide group and the heterocyclic system significantly influences the molecule's redox properties. Such insights are critical for designing new materials with tailored electronic characteristics.

The trifluoromethyl substituent also plays a pivotal role in modulating the compound's reactivity. Fluorinated compounds are increasingly sought after due to their unique chemical inertness and resistance to degradation. This feature makes N-{2-[4-(Pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide an attractive option for applications in harsh chemical environments or prolonged biological exposure scenarios.

In summary, N-{2-[4-(Pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide (CAS No.: 2097892-20-9) is a multifaceted compound with significant implications across diverse chemical disciplines. Its structural complexity, combined with recent research advancements, positions it as a key player in future innovations within drug discovery, materials science, and catalysis.